2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile

• IUPAC Name: (E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-octoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C26H27ClN2OS/c1-2-3-4-5-6-7-16-30-24-14-8-20(9-15-24)17-22(18-28)26-29-25(19-31-26)21-10-12-23(27)13-11-21/h8-15,17,19H,2-7,16H2,1H3/b22-17+
• InChI Key: ABVVQSUDLXDOAW-OQKWZONESA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CCCCCCCCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C26H27ClN2OS
• Molecular Weight: 451.0 g/mol

Description

2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile is a chemical compound that has gained significant attention from the scientific community due to its unique properties and potential applications. This compound belongs to the family of thiazole-based compounds and has been studied extensively for its potential use in various fields such as pharmaceuticals, materials science, and electronics.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile is not fully understood. However, studies have shown that this compound has the ability to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not have significant effects on normal cells. This compound has been shown to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile in lab experiments is its unique properties, which make it a promising candidate for various applications. However, one of the limitations of using this compound is its high cost and low availability, which can make it difficult to carry out large-scale experiments.

Future Directions

There are several future directions for the study of 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile. One potential direction is the further study of its potential as an anticancer agent and the development of more effective cancer treatments based on this compound. Another potential direction is the study of its potential as a liquid crystal material and its use in display technologies. Additionally, the study of its potential as an organic semiconductor and its use in electronic devices is also a promising direction for future research.

Synthesis Methods

The synthesis of 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile involves the reaction of 4-chlorobenzaldehyde with thiosemicarbazide to form 4-(4-chlorophenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 4-(octyloxy)benzaldehyde and acrylonitrile to form the final product.

Scientific Research Applications

This compound has been studied extensively for its potential use in various fields such as pharmaceuticals, materials science, and electronics. In the pharmaceutical field, 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[4-(octyloxy)phenyl]acrylonitrile has been shown to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In materials science, this compound has potential applications as a liquid crystal material due to its mesomorphic properties. In electronics, this compound has been studied for its potential use as an organic semiconductor due to its high charge mobility.